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Compound of Interest

Compound Name: Bencianol

Cat. No.: B1663317 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of Bencianol, a semisynthetic flavonoid used in research.[1][2]

Bencianol, with the CAS number 85443-48-7 and molecular formula C28H22O6, is recognized

for its anti-spasmogenic activities.[1][2][3][4] As with all research chemicals, adherence to

proper disposal protocols is paramount to ensure the safety of laboratory personnel and to

prevent environmental contamination. While a specific Safety Data Sheet (SDS) detailing

disposal is not publicly available, the following procedures are based on best practices for the

disposal of research-grade chemical compounds.

Core Principles of Bencianol Disposal
The primary principle for the disposal of Bencianol, as with most laboratory chemicals, is to

treat it as hazardous waste unless explicitly classified otherwise by a safety data sheet or your

institution's Environmental Health and Safety (EHS) department. Evaporation in a fume hood is

not an acceptable method of disposal for chemical waste.[5]

Quantitative Data and Chemical Properties
While specific quantitative disposal limits for Bencianol are not readily available, the table

below summarizes its key chemical properties to inform handling and disposal decisions.
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Property Value Citation

CAS Number 85443-48-7 [1][2][3][4]

Molecular Formula C28H22O6 [1][2][4]

Molecular Weight 454.47 g/mol [1][4]

Appearance
White crystalline solid (inferred

from similar compounds)
[6]

Solubility
Insoluble in water (inferred

from similar compounds)
[7]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]

Step-by-Step Disposal Procedures for Bencianol
The following protocols provide a general framework for the disposal of Bencianol. Always

consult your institution's specific hazardous waste management guidelines and EHS office for

clarification.

Disposal of Pure Bencianol (Solid Waste)
Containerization: Place the unwanted Bencianol powder in its original container or a clearly

labeled, compatible, and sealable waste container.

Labeling: Label the container as "Hazardous Waste" and clearly indicate the contents:

"Bencianol (CAS: 85443-48-7)". Include the date and the name of the generating researcher

or lab.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area within the laboratory. This area should be secure and away from general lab traffic.

Pickup: Arrange for a hazardous waste pickup through your institution's EHS department.

Disposal of Bencianol Solutions
The disposal method for Bencianol solutions depends on the solvent used.
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Aqueous Solutions: While flavonoids generally have low water solubility, if Bencianol is in an

aqueous solution, it should not be disposed of down the drain unless explicitly permitted by

your local EHS and wastewater treatment regulations.[8][9] Generally, it is best to collect it as

hazardous waste.

Organic Solvent Solutions: Solutions of Bencianol in organic solvents (e.g., DMSO, ethanol)

must be disposed of as hazardous chemical waste.

Segregation: Do not mix Bencianol waste with other chemical waste streams unless you

have confirmed their compatibility. Halogenated and non-halogenated solvent wastes

should be collected in separate containers.[5]

Containerization: Collect the Bencianol solution in a designated, properly labeled

hazardous waste container for the specific solvent type.

Labeling and Storage: Follow the same labeling and storage procedures as for solid

Bencianol waste.

Pickup: Arrange for disposal through your institution's EHS program.

Disposal of Contaminated Labware
Labware, such as pipette tips, gloves, and empty vials, that has come into contact with

Bencianol should be disposed of as solid hazardous waste.

Collection: Place all contaminated items in a designated, labeled, and sealed hazardous

waste bag or container.

Disposal: The container of contaminated labware should be collected for disposal by your

institution's hazardous waste management team.

Bencianol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Bencianol waste.
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Caption: Decision workflow for the safe disposal of Bencianol waste.
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Disclaimer: This information is intended as a general guide. Always follow the specific protocols

and procedures established by your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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